3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine

• Molecular Formula: C8H13N5OS
• Molecular Weight: 227.29 g/mol
• IUPAC Name: 2-[(4-amino-1,2,4-triazol-3-yl)sulfanyl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C8H13N5OS/c9-13-6-10-11-8(13)15-5-7(14)12-3-1-2-4-12/h6H,1-5,9H2
• InChI Key: BJZNNTSKEJONIQ-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)CSC2=NN=CN2N

Description

3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine, also known as OPETA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. OPETA is a triazole derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine is not fully understood. However, studies have suggested that 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine exerts its therapeutic effects by modulating various molecular targets, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-κB pathway. 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has also been found to inhibit the activity of various enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects:
3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has been shown to have various biochemical and physiological effects. Studies have demonstrated that 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine can induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the expression of anti-apoptotic proteins. 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has also been found to reduce oxidative stress and inflammation in the brain by increasing the expression of antioxidant enzymes and reducing the production of pro-inflammatory cytokines. Additionally, 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has been shown to inhibit the replication of the influenza virus by blocking viral entry and inhibiting viral RNA synthesis.

Advantages and Limitations for Lab Experiments

3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has several advantages as a research tool. It is a novel compound that has not been extensively studied, which makes it a promising candidate for drug development. Additionally, 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has shown activity against various molecular targets, which makes it a versatile tool for studying different biological pathways. However, 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has several limitations as well. It is a complex compound that requires a multi-step synthesis process, which can be time-consuming and costly. Additionally, the purity and yield of the final product can vary depending on the reaction conditions and purification methods used.

Future Directions

3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has several potential future directions for research. One area of interest is the development of 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine as a therapeutic agent for cancer and neurodegenerative diseases. Studies could focus on optimizing the synthesis method to improve the purity and yield of the final product and testing the efficacy of 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine in animal models. Another area of interest is the exploration of the molecular targets of 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine and the development of derivatives with improved activity and selectivity. Additionally, studies could focus on the mechanism of action of 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine and its potential as a tool for studying biological pathways.

Synthesis Methods

The synthesis of 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine involves a multi-step process that includes the reaction of 2-pyrrolidone with thioacetic acid, the formation of 2-(1-pyrrolidinyl)ethylthioacetic acid, and the reaction of this intermediate with hydrazine hydrate to yield 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine. The purity and yield of the final product depend on the reaction conditions and purification methods used.

Scientific Research Applications

3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has been studied for its potential therapeutic applications in various fields, including cancer, neurodegenerative diseases, and infectious diseases. Studies have shown that 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine exhibits anticancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, 3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4H-1,2,4-triazol-4-amine has shown promising results as an antiviral agent against the influenza virus.